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Compound of Interest

Compound Name: 2-Bromo-N,N-dimethylaniline

Cat. No.: B1266224 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

synthesis, and applications of 2-Bromo-N,N-dimethylaniline (CAS No. 698-00-0), a key

intermediate in pharmaceutical and materials science research. This document details product

specifications from various suppliers, experimental protocols for its synthesis and purification,

and its utility in advanced organic transformations.

Commercial Availability and Specifications
2-Bromo-N,N-dimethylaniline is readily available from a range of chemical suppliers. The

purity and available quantities vary, catering to both small-scale research and larger

developmental needs. Below is a summary of offerings from prominent suppliers.
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Supplier
Product
Number

Purity
Specification

Analytical
Method

Available Pack
Sizes

Sigma-Aldrich 148270 97% GC 5g, 25g, 100g

Tokyo Chemical

Industry (TCI)
B3243 >98.0% GC 5g, 25g

Alfa Aesar B25564 97% Not Specified 5g, 25g, 100g

Strem Chemicals 07-0061 min. 98% Not Specified 25g, 100g[1]

Lab Pro Inc. B3243-25G min. 98.0% GC 25g[2]

Simson Pharma

Limited
Not Specified High Quality

Certificate of

Analysis
Inquire

Note: This table is a representative sample and not exhaustive. Researchers should consult

individual supplier websites for the most current information and to request Certificates of

Analysis (CoA) for specific lot numbers.

A typical Certificate of Analysis will provide detailed information on the physical and chemical

properties of the substance.

Property Typical Value

Appearance Colorless to pale yellow liquid

Purity (GC) ≥97%

Boiling Point 107 °C at 14 Torr[3]

Density (25 °C) 1.388 g/mL[3]

Refractive Index (n20/D) ~1.58-1.6012[2][4]

Synthesis and Purification Protocols
The synthesis of 2-Bromo-N,N-dimethylaniline is typically achieved through the direct

bromination of N,N-dimethylaniline. However, for regioselective control and to avoid

polybromination, alternative methods starting from 2-bromoaniline are often preferred.
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Experimental Protocol: N,N-Dimethylation of 2-
Bromoaniline
This protocol is adapted from established procedures for the methylation of anilines.

Reaction Scheme:

2-Bromoaniline

Reaction

Methyl Iodide (CH3I)

Potassium Carbonate (K2CO3)

Acetonitrile (CH3CN)

2-Bromo-N,N-dimethylaniline

Purification of 2-Bromo-N,N-dimethylaniline

Crude Product

Vacuum Distillation Column Chromatography
(Silica Gel, Hexane/Ethyl Acetate)

Pure Product (>98%)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Bromo-N,N-dimethylaniline

Lithiation
(e.g., n-BuLi)

2-Lithio-N,N-dimethylaniline

Reaction with
Chlorodiphenylphosphine (ClPPh2)

2-(Diphenylphosphino)-N,N-dimethylaniline
(P,N-Ligand)
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Suzuki-Miyaura Cross-Coupling

2-Bromo-N,N-dimethylaniline
+

Organoboron Reagent

Reaction Mixture
(Heated)

Pd(0) Catalyst
(e.g., Pd(PPh3)4)

Base
(e.g., K2CO3, Cs2CO3)

Solvent
(e.g., Toluene, Dioxane)

Aqueous Workup
&

Extraction

Purification
(Chromatography/Crystallization)

Biaryl Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266224#commercial-suppliers-of-2-bromo-n-n-
dimethylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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